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Compound of Interest

Compound Name: D-glyceraldehyde

Cat. No.: B118911 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount to both personal safety and the integrity of

experimental outcomes. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of D-glyceraldehyde, a key carbohydrate in

various biological studies. Adherence to these protocols is critical for ensuring a safe laboratory

environment and maintaining regulatory compliance.

Immediate Safety and Handling Precautions
When working with D-glyceraldehyde, a systematic approach to safety is crucial. The

following personal protective equipment (PPE) and handling procedures should be strictly

followed to minimize exposure and ensure safe laboratory operations.

Personal Protective Equipment (PPE):

The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling D-glyceraldehyde.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection Safety Glasses or Goggles

Chemical splash-resistant

safety glasses with side

shields or goggles are

mandatory to protect against

accidental splashes.[1] A face

shield may be appropriate

when handling larger

quantities or when there is a

significant splash hazard.

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended, with a

minimum thickness of 0.11

mm, providing a breakthrough

time of at least 480 minutes for

full contact.[2] Always inspect

gloves for integrity before use

and wash hands thoroughly

after handling.[1]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against skin contact.[1][3] For

tasks with a higher risk of

splashes, a chemical-resistant

apron or coveralls may be

necessary.

Respiratory Protection Not Generally Required Respiratory protection is

typically not required when

handling D-glyceraldehyde in a

well-ventilated area.[2]

However, if dusts or aerosols

are generated, or if working

outside of a fume hood, a
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NIOSH-approved respirator

may be necessary.[2][4]

Handling Procedures:

Proper handling techniques are essential to prevent contamination and accidental exposure.

Ventilation: Always handle D-glyceraldehyde in a well-ventilated area.[1][5] For procedures

that may generate dust or aerosols, a chemical fume hood is recommended.[5][2]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1][6] In case of contact,

immediately flush the affected area with copious amounts of water for at least 15 minutes.[5]

Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1] Do

not eat, drink, or smoke in the laboratory.[1]

Storage and Disposal Plans
Proper storage and a clear disposal plan are critical for maintaining the chemical's integrity and

ensuring environmental safety.

Storage:

Parameter Recommendation Rationale

Temperature
Long-term: -20°C[6] Short-

term: 2-8°C[1][6]

Minimizes chemical

degradation and potential

polymerization.[6]

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).[6]

D-glyceraldehyde is

susceptible to oxidation.[6]

Container
Tightly sealed, light-resistant

container.[1][6]

Protects from moisture,

oxygen, and light, which can

cause degradation.[6]

Disposal:
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D-glyceraldehyde waste must be treated as hazardous waste and disposed of in accordance

with local, state, and federal regulations.[1][3]

Waste Segregation: Segregate D-glyceraldehyde waste from other waste streams to

prevent accidental mixing with incompatible chemicals.[3]

Waste Container: Use a designated, properly labeled hazardous waste container that is

compatible with the chemical.[3] The label should include the full chemical name ("D-
glyceraldehyde"), concentration, and relevant hazard information.[3]

Collection: Once the waste container is full, securely seal it and move it to a designated

satellite accumulation area for pickup by the institution's Environmental Health and Safety

(EHS) department.[3]

Experimental Protocol: Neutralization of D-
Glyceraldehyde Waste for Disposal
For small quantities of D-glyceraldehyde waste, a laboratory neutralization protocol can be

employed to convert the aldehyde to the less hazardous glyceric acid before collection. This

procedure should be performed by trained personnel in a chemical fume hood.[5]

Materials:

D-glyceraldehyde waste solution

Potassium permanganate (KMnO₄) solution (0.1 M)

Sulfuric acid (H₂SO₄) (1 M)

Sodium bisulfite (NaHSO₃)

pH paper or pH meter

Stir plate and stir bar

Appropriate reaction vessel (e.g., Erlenmeyer flask) within a secondary container
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Procedure:

Preparation: In a chemical fume hood, place the D-glyceraldehyde waste solution in a

suitable reaction vessel with a stir bar.[5]

Acidification: Slowly add 1 M sulfuric acid to the solution while stirring until the pH is

approximately 3.[5] This creates the necessary acidic environment for the oxidation reaction.

Oxidation: While stirring vigorously, add 0.1 M potassium permanganate solution dropwise.

The purple color of the permanganate will disappear as it is consumed. Continue adding the

permanganate solution until a faint, persistent pink or purple color remains, indicating that

the oxidation of glyceraldehyde to glyceric acid is complete.[5]

Quenching Excess Oxidant: If a strong purple color persists, add a small amount of sodium

bisulfite to quench the excess potassium permanganate. Continue adding until the purple

color disappears.[5]

Neutralization: Check the pH of the final solution. Neutralize the solution by adding a suitable

base, such as sodium bicarbonate, until the pH is between 6 and 8.[5]

Final Disposal: The resulting solution, now primarily containing glyceric acid salts, should be

collected in a properly labeled hazardous waste container for pickup by your institution's

EHS department.[5]

Quantitative Data
The following table summarizes key quantitative data for D-glyceraldehyde. Note that

occupational exposure limits have not been established by major regulatory agencies.
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Property Value Source(s)

Molecular Formula C₃H₆O₃ [1]

Molecular Weight 90.08 g/mol [1]

Appearance
Colorless to light yellow

viscous liquid or syrup
[1]

Melting Point 145 °C [5]

Boiling Point 140-150 °C (at 0.8 mmHg) [5]

Flash Point 113 °C

Density 1.455 g/cm³

OSHA PEL No data available

NIOSH REL No data available [1]

ACGIH TLV No data available [1]

Visual Workflow for Safe Handling of D-
Glyceraldehyde
The following diagram illustrates the logical workflow for the safe handling of D-
glyceraldehyde, from initial preparation to final disposal.
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Safe Handling Workflow for D-Glyceraldehyde

Preparation
- Assess Hazards (SDS)
- Don appropriate PPE

Handling
- Work in well-ventilated area
- Avoid contact and inhalation

Accidental Spill

if spill occurs

Waste Generation

Spill Response
- Evacuate if necessary

- Absorb with inert material
- Collect for disposal

Disposal
- Segregate waste

- Use labeled, sealed container
- Store in satellite area

EHS Waste Pickup
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Caption: A flowchart outlining the key steps for the safe handling and disposal of D-
glyceraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Phone: (601) 213-4426
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